Cas no 1841379-60-9 (methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate
• CAS No: 1841379-60-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6275449
• PubChem ID: 165494326
• Update Time: 2025-08-05

methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate
• EN300-1164213
• 1841379-60-9

• Inchi： 1S/C8H13N3O2/c1-11-4-3-10-8(11)6(9)5-7(12)13-2/h3-4,6H,5,9H2,1-2H3/t6-/m1/s1
• InChI Key： SXPXOJXSLMTNNQ-ZCFIWIBFSA-N
• SMILES： O(C)C(C[C@H](C1=NC=CN1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate

Methyl (3R)-3-Amino-3-(1-Methyl-1H-Imidazol-2-Yl)Propanoate: A Comprehensive Overview

The compound methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate with CAS No 1841379-60-9 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl (R)-α-aminoimidazole propionate, is notable for its unique structure and potential applications in drug development and biochemical research.

Methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate is a chiral molecule characterized by its imidazole ring fused with a methyl amino propionate group. The imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is a common structural element in many biologically active compounds, including nucleosides and certain antibiotics. The presence of the methyl group at the 1-position of the imidazole ring adds to the compound's stability and potential bioavailability.

Recent studies have highlighted the importance of methyl (R)-α-aminoimidazole propionate in the context of neurotransmitter synthesis and neuronal protection. Researchers have explored its role as a precursor for the synthesis of various amino acids, particularly those involved in brain function and cognitive processes. For instance, a 2022 study published in *Neurochemistry International* demonstrated that this compound could serve as a substrate for the synthesis of glutamic acid, a key excitatory neurotransmitter in the central nervous system.

In addition to its role in neurotransmitter synthesis, methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-yl)propanoate has shown promise in drug delivery systems. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in metallo-drug design. A 2023 study in *Journal of Medicinal Chemistry* reported that this compound could enhance the solubility and bioavailability of certain anticancer agents when used as a co-ligand.

The stereochemistry of methyl (R)-α-aminoimidazole propionate plays a crucial role in its biological activity. The (R)-configuration at the chiral center ensures optimal interaction with biological targets, such as enzymes and receptors. This stereoselectivity is particularly important in pharmacological applications, where minor structural differences can significantly impact efficacy and safety.

From an environmental perspective, methyl (3R)-3-amino-3-(1-methyl-1H-imidazol-2-ylium)propanoate has been studied for its biodegradability and ecological impact. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, making it less likely to persist in aquatic environments. This property is advantageous for compounds intended for use in pharmaceuticals or agrochemicals, where environmental safety is a critical consideration.

In conclusion, methyl (R)-α-aminoimidazole propionate with CAS No 1841379609 is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and biological activity make it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of novel therapeutic agents and advanced drug delivery systems.